N-(3,4-dimethoxyphenyl)-2-{3-methyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-(3-methyl-7-oxotriazolo[4,5-d]pyrimidin-6-yl)acetamide
• InChI: InChI=1S/C15H16N6O4/c1-20-14-13(18-19-20)15(23)21(8-16-14)7-12(22)17-9-4-5-10(24-2)11(6-9)25-3/h4-6,8H,7H2,1-3H3,(H,17,22)
• InChI Key: SZLAWHBOWSMSSH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C=N2)CC(=O)NC3=CC(=C(C=C3)OC)OC)N=N1
• Molecular Formula: C15H16N6O4
• Molecular Weight: 344.33 g/mol
• CAS No.: 946240-18-2

Description

The compound is a derivative of triazolopyrimidine, which is a class of compounds known for their wide range of biological activities. The presence of the 3,4-dimethoxyphenyl group suggests potential interactions with biological targets, as methoxy groups are often involved in hydrogen bonding and hydrophobic interactions.

Synthesis Analysis

While specific synthesis methods for this compound are not available, related compounds such as triazolopyrimidines are often synthesized via reactions of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and tetrahydropyrimidinones.

Molecular Structure Analysis

The compound contains a triazolopyrimidine core, which is a fused ring system containing a triazole ring and a pyrimidine ring. This core is substituted with a 3,4-dimethoxyphenyl group and an acetamide group.

Mechanism of Action

Target of Action

The compound, also known as VU0632743-1 or F5060-0050, is a derivative of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine . It has been identified as a novel inhibitor of Cyclin-Dependent Kinase 2 (CDK2) , a protein that plays a crucial role in cell cycle regulation. CDK2 is an appealing target for cancer treatment as it selectively targets tumor cells .

Mode of Action

The compound interacts with CDK2, inhibiting its activity and thereby disrupting the cell cycle progression . This results in the inhibition of cell proliferation, particularly in cancer cells

Biochemical Pathways

The primary biochemical pathway affected by this compound is the cell cycle, specifically the transition from the G1 phase to the S phase. By inhibiting CDK2, the compound prevents the progression of the cell cycle, leading to cell cycle arrest . This can result in apoptosis, or programmed cell death, particularly in cancer cells .

Result of Action

The compound’s action results in significant cytotoxic activities against certain cell lines. For instance, it has shown superior cytotoxic activities against MCF-7 and HCT-116 with IC50 range (45–97 nM) and (6–99 nM), respectively . This indicates that the compound is effective in inhibiting the growth of these cells at relatively low concentrations .